2,2'-(1,2-Vinylene)bis(5-((4-((3-(acetylamino)propyl)amino)-6-methoxy-1,3,5-triazin-2-yl)amino)benzenesulphonic) acid

• CAS No.: 84681-95-8
• Molecular Formula: C32H40N12O10S2
• Molecular Weight: 816.9 g/mol
• IUPAC Name: 5-[[4-(3-acetamidopropylamino)-6-methoxy-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-(3-acetamidopropylamino)-6-methoxy-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]ethenyl]benzenesulfonic acid
• InChI: InChI=1S/C32H40N12O10S2/c1-19(45)33-13-5-15-35-27-39-29(43-31(41-27)53-3)37-23-11-9-21(25(17-23)55(47,48)49)7-8-22-10-12-24(18-26(22)56(50,51)52)38-30-40-28(42-32(44-30)54-4)36-16-6-14-34-20(2)46/h7-12,17-18H,5-6,13-16H2,1-4H3,(H,33,45)(H,34,46)(H,47,48,49)(H,50,51,52)(H2,35,37,39,41,43)(H2,36,38,40,42,44)/b8-7+
• InChI Key: SUGOSTMZNVLSDS-BQYQJAHWSA-N
• Isomeric SMILES: CC(=O)NCCCNC1=NC(=NC(=N1)OC)NC2=CC(=C(C=C2)/C=C/C3=C(C=C(C=C3)NC4=NC(=NC(=N4)NCCCNC(=O)C)OC)S(=O)(=O)O)S(=O)(=O)O
• Canonical SMILES: CC(=O)NCCCNC1=NC(=NC(=N1)OC)NC2=CC(=C(C=C2)C=CC3=C(C=C(C=C3)NC4=NC(=NC(=N4)NCCCNC(=O)C)OC)S(=O)(=O)O)S(=O)(=O)O

Description

2,2’-(1,2-Vinylene)bis(5-((4-((3-(acetylamino)propyl)amino)-6-methoxy-1,3,5-triazin-2-yl)amino)benzenesulphonic) acid is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-(1,2-Vinylene)bis(5-((4-((3-(acetylamino)propyl)amino)-6-methoxy-1,3,5-triazin-2-yl)amino)benzenesulphonic) acid involves multiple steps, starting with the preparation of the intermediate compounds. The reaction conditions typically include the use of specific catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

2,2’-(1,2-Vinylene)bis(5-((4-((3-(acetylamino)propyl)amino)-6-methoxy-1,3,5-triazin-2-yl)amino)benzenesulphonic) acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may produce sulfoxides or sulfones, while reduction may yield amines or alcohols.

Scientific Research Applications

2,2’-(1,2-Vinylene)bis(5-((4-((3-(acetylamino)propyl)amino)-6-methoxy-1,3,5-triazin-2-yl)amino)benzenesulphonic) acid has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or antimicrobial effects.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2,2’-(1,2-Vinylene)bis(5-((4-((3-(acetylamino)propyl)amino)-6-methoxy-1,3,5-triazin-2-yl)amino)benzenesulphonic) acid involves its interaction with specific molecular targets and pathways. This may include binding to enzymes or receptors, altering cellular signaling pathways, or modulating gene expression. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

2,2’-(1,4-Phenylene)bis(1H-tetrazole-5,1-diyl)bis-N-(2,4-dinitrophenyl)acetamides: Known for their interaction with proteins such as TP53 and NF-KAPPA-B.

2,2’-Bis(3-methoxyphenyl)-1-tosyl-1,2-dihydro-2λ4,3λ4-[1,3,2]diazaborolo[4,5,1-ij]quinoline: Studied for its unique structural properties.

Uniqueness

2,2’-(1,2-Vinylene)bis(5-((4-((3-(acetylamino)propyl)amino)-6-methoxy-1,3,5-triazin-2-yl)amino)benzenesulphonic) acid stands out due to its complex structure and the presence of multiple functional groups, which confer unique chemical and biological properties